Cas no 121080-95-3 (Boc-d-cit-oh)

• Product Name: Boc-d-cit-oh
• CAS No: 121080-95-3
• MF: C₁₁H₂₁N₃O₅
• MW: 275.30154299736
• MDL: MFCD00151898
• CID: 105741
• PubChem ID: 7015821
• Update Time: 2025-04-18

Boc-d-cit-oh Chemical and Physical Properties

Names and Identifiers

• D-Ornithine,N5-(aminocarbonyl)-N2-[(1,1-dimethylethoxy)carbonyl]-
• (R)-2-((tert-Butoxycarbonyl)amino)-5-ureidopentanoic acid
• BOC-D-CIT-OH
• Boc-D-citrulline
• A-Boc-D-citrulline
• Boc-citrulline
• Nalpha-Boc-D-citrulline
• nα-boc-d-citrulline
• BOC-D-ORN(CONH2)-OH
• BOC-D-ORN(CARBAMOYL)-OH
• N-ALPHA-BOC-D-CITRULLINE
• N-ALPHA-T-BUTOXYCARBONYL-D-CITRULLINE
• (R)-2-Boc-amino-5-ureidopentanoic acid
• NALPHA-tert-Butoxycarbonyl-D-citrulline
• Boc-D-citrulline≥ 98% (NMR)
• DTXSID10426772
• (R)-2-(tert-butoxycarbonylamino)-5-ureidopentanoic acid
• MFCD00151898
• DS-7890
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-5-(carbamoylamino)pentanoic acid
• J-004438
• AKOS015909759
• CS-0334986
• 121080-95-3
• (2R)-5-(carbamoylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoic acid
• EN300-7385632
• Boc-d-cit-oh

• MDL： MFCD00151898
• Inchi： 1S/C11H21N3O5/c1-11(2,3)19-10(18)14-7(8(15)16)5-4-6-13-9(12)17/h7H,4-6H2,1-3H3,(H,14,18)(H,15,16)(H3,12,13,17)/t7-/m1/s1
• InChI Key： CMJCWQISQGNHHI-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(=O)O)CCCNC(N)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.14800
• Monoisotopic Mass: 275.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Boiling Point: 483.0±45.0°C at 760 mmHg
• PSA: 130.75000
• LogP: 1.89490

Boc-d-cit-oh Security Information

• Hazard Statement： H302-H315-H319-H335
• WGK Germany：3
• FLUKA BRAND F CODES：3-10
• Storage Condition：2-8°C